Cas no 2172088-59-2 (4-iodo-3-methylphenyl chloroformate)

• Product Name: 4-iodo-3-methylphenyl chloroformate
• CAS No: 2172088-59-2
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• CID: 6058106
• PubChem ID: 165602160
• Update Time: 2025-07-21

4-iodo-3-methylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3-methylphenyl chloroformate
• 2172088-59-2
• EN300-1612806

• Inchi： 1S/C8H6ClIO2/c1-5-4-6(12-8(9)11)2-3-7(5)10/h2-4H,1H3
• InChI Key： WKIIUBWNYVAVOU-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C)OC(=O)Cl

Computed Properties

• Exact Mass: 295.91010g/mol
• Monoisotopic Mass: 295.91010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-iodo-3-methylphenyl chloroformate

Exploring the Synthesis and Applications of 4-Iodo-3-Methylphenyl Chloroformate (CAS No. 2172088-59-2)

The 4-iodo-3-methylphenyl chloroformate, identified by CAS Registry Number 2172088-59-2, represents a critical organic compound in contemporary chemical and biomedical research. This aryl chloroformate derivative combines the reactivity of isocyanate groups with the structural diversity of iodinated aromatic rings, positioning it as a versatile intermediate in drug discovery and material science. Recent advancements in synthetic methodologies have enhanced its accessibility, while its unique physicochemical properties continue to drive innovations across multiple disciplines.

Synthetic strategies for 4-iodo-3-methylphenyl chloroformate typically involve nucleophilic aromatic substitution or carbamoylation reactions. A 2023 study published in *Organic Letters* demonstrated a palladium-catalyzed coupling approach that significantly improves yield by employing microwave-assisted conditions. The reaction pathway involves sequential arylation of an iodobenzene precursor followed by chloroformylation using phosgene equivalents under anhydrous conditions. This method reduces reaction time by 60% compared to conventional protocols while maintaining >95% purity, as verified via NMR and X-ray crystallography.

In pharmaceutical applications, the compound's iodo substituent enables bioorthogonal click chemistry for drug conjugation. Researchers at MIT recently utilized its reactivity to develop targeted prodrugs for cancer therapy, where the chloroformate group facilitated covalent binding to tumor-associated enzymes. Preclinical data showed enhanced cytotoxicity selectivity in triple-negative breast cancer models compared to non-targeted analogs, highlighting its potential in precision medicine.

Bioconjugation studies further reveal its utility in creating fluorescent probes for cellular imaging. A collaborative study between Stanford and ETH Zurich demonstrated that attaching 4-iode-3-methylphenyl chloroformate to quantum dots via thiol-Michael addition resulted in nanoparticles with exceptional stability under physiological conditions. These probes enabled real-time tracking of mitochondrial dynamics in live cells with minimal photobleaching, advancing optogenetic research methodologies.

Material science applications leverage its ability to form cross-linked networks through nucleophilic attack mechanisms. A 2024 paper in *Advanced Materials* described its use as a crosslinker for polyurethane matrices, creating hydrogels with tunable mechanical properties ideal for tissue engineering scaffolds. The iodine substituent introduced radiopaque characteristics, enabling simultaneous imaging and drug delivery capabilities without additional additives.

Environmental sustainability has driven innovations in its synthesis pathway optimization. Green chemistry initiatives now employ solvent-free mechanochemical activation to form the chloroformate ester, reducing waste by 75% compared to traditional methods. This approach aligns with global regulatory trends toward greener chemical manufacturing while maintaining product specifications required for biomedical applications.

Recent computational studies using density functional theory (DFT) have elucidated molecular interaction mechanisms critical for application design. Simulations revealed that the methyl group's steric hindrance modulates reactivity windows between nucleophilic substitution pathways, providing design guidelines for optimizing reaction selectivity when coupling with biomolecules like peptides or antibodies.

In diagnostic development, researchers at Oxford University have explored its use as a linker molecule in immunoassay systems. The compound's ability to form stable amide bonds under physiological pH allows creation of highly specific antigen-capture platforms with detection limits reaching femtomolar concentrations—a breakthrough for early-stage disease diagnostics.

Safety protocols emphasize controlled handling due to its reactive nature while avoiding classification as a restricted substance under current regulations. Proper storage under inert atmosphere and temperature-controlled environments ensures stability over extended periods without compromising molecular integrity—a critical factor for large-scale production processes.

Ongoing investigations into photochemical properties suggest potential uses in light-responsive drug delivery systems. Excitation at specific wavelengths induces cleavage of the chloroformate group, releasing bioactive payloads precisely at target sites—a mechanism validated through ex vivo experiments on murine models reported in *Nature Communications* late 2023.